![molecular formula C7H4N2O B053515 2-Formylisonicotinonitrile CAS No. 116308-38-4](/img/structure/B53515.png)
2-Formylisonicotinonitrile
Overview
Description
2-Formylisonicotinonitrile is a useful research compound. Its molecular formula is C7H4N2O and its molecular weight is 132.12 g/mol. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Coupling Reactions :
- Li et al. (2008) investigated the two-component coupling (2CC) reaction of carboxylic acids with isonitriles, suggesting the presence of a formimidate carboxylate mixed anhydride intermediate. This reaction is applied in the synthesis of a tripeptide featuring two formyl functional groups, demonstrating its utility in peptide synthesis (Li, Yuan, Kan, & Danishefsky, 2008).
Anticancer Research :
- Mansour et al. (2021) described the synthesis of various 2-Aminonicotinonitrile derivatives, including their interaction with different bi-functional reagents, leading to the formation of diverse compounds with potential anticancer applications (Mansour, Sayed, Marzouk, & Shaban, 2021).
Photophysical Studies :
- Ahipa et al. (2014) reported the synthesis, spectroscopic, crystal structure, and photophysical studies of a new nicotinonitrile derivative, highlighting its potential as a blue light-emitting material (Ahipa, Kamath, Kumar, & Adhikari, 2014).
Chemical Reactions and Mechanisms :
- Various studies have explored the reactions of isonitriles with carboxylic acids, leading to the formation of N-formylamides and investigating the role of formimidate carboxylate mixed anhydride as a reactive intermediate (Li, Yuan, Berkowitz, Todaro, & Danishefsky, 2008).
Safety and Hazards
2-Formylisonicotinonitrile is associated with certain hazards. Safety information suggests that it may be harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust, gas, or vapors, avoiding contact with skin and eyes, and using personal protective equipment .
Properties
IUPAC Name |
2-formylpyridine-4-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4N2O/c8-4-6-1-2-9-7(3-6)5-10/h1-3,5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKTLVFRYWOEUPJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1C#N)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80563709 | |
Record name | 2-Formylpyridine-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80563709 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
116308-38-4 | |
Record name | 2-Formylpyridine-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80563709 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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